molecular formula C9H9N3O4S2 B6508843 2,4-dioxo-N-[(thiophen-2-yl)methyl]-1,2,3,4-tetrahydropyrimidine-5-sulfonamide CAS No. 897622-50-3

2,4-dioxo-N-[(thiophen-2-yl)methyl]-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

Cat. No. B6508843
CAS RN: 897622-50-3
M. Wt: 287.3 g/mol
InChI Key: OSTTVSGJCVFMBP-UHFFFAOYSA-N
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Description

2,4-dioxo-N-[(thiophen-2-yl)methyl]-1,2,3,4-tetrahydropyrimidine-5-sulfonamide, also known as DTPMS, is a heterocyclic compound commonly used in scientific research as a reagent. It is a versatile compound that has been used in a variety of applications, including drug discovery, biochemical studies, and other laboratory experiments. DTPMS is a white to off-white crystalline powder that is soluble in water and has a low melting point.

Scientific Research Applications

2,4-dioxo-N-[(thiophen-2-yl)methyl]-1,2,3,4-tetrahydropyrimidine-5-sulfonamide has been used in a variety of scientific research applications, including drug discovery, biochemical studies, and other laboratory experiments. It has been used as a reagent for the synthesis of compounds, such as indole derivatives, thiophene derivatives, and quinoline derivatives. It has also been used in the synthesis of a variety of heterocyclic compounds, such as thiophene-2-carboxamides, benzothiophene-2-carboxamides, and thiazole-4-carboxamides. Additionally, 2,4-dioxo-N-[(thiophen-2-yl)methyl]-1,2,3,4-tetrahydropyrimidine-5-sulfonamide has been used in the synthesis of a variety of drugs, including anti-inflammatory agents, antifungal agents, and anti-cancer agents.

Mechanism of Action

The mechanism of action of 2,4-dioxo-N-[(thiophen-2-yl)methyl]-1,2,3,4-tetrahydropyrimidine-5-sulfonamide is not yet fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. This inhibition of COX-2 is thought to be responsible for the anti-inflammatory and anti-cancer effects of 2,4-dioxo-N-[(thiophen-2-yl)methyl]-1,2,3,4-tetrahydropyrimidine-5-sulfonamide.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,4-dioxo-N-[(thiophen-2-yl)methyl]-1,2,3,4-tetrahydropyrimidine-5-sulfonamide have been studied in a variety of organisms, including humans, mice, and rats. Studies have shown that 2,4-dioxo-N-[(thiophen-2-yl)methyl]-1,2,3,4-tetrahydropyrimidine-5-sulfonamide has anti-inflammatory and anti-cancer effects in mice and rats. Additionally, 2,4-dioxo-N-[(thiophen-2-yl)methyl]-1,2,3,4-tetrahydropyrimidine-5-sulfonamide has been shown to inhibit the production of prostaglandins in humans, which may explain its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 2,4-dioxo-N-[(thiophen-2-yl)methyl]-1,2,3,4-tetrahydropyrimidine-5-sulfonamide in laboratory experiments is that it is a versatile compound that can be used in a variety of applications. Additionally, it is relatively easy to synthesize, and it is not toxic. However, there are some limitations to using 2,4-dioxo-N-[(thiophen-2-yl)methyl]-1,2,3,4-tetrahydropyrimidine-5-sulfonamide in laboratory experiments. For example, it is not very soluble in organic solvents and it has a low melting point.

Future Directions

There are a variety of potential future directions for the use of 2,4-dioxo-N-[(thiophen-2-yl)methyl]-1,2,3,4-tetrahydropyrimidine-5-sulfonamide in scientific research. For example, further studies could be conducted to explore the mechanism of action of 2,4-dioxo-N-[(thiophen-2-yl)methyl]-1,2,3,4-tetrahydropyrimidine-5-sulfonamide and to identify other potential uses of the compound. Additionally, further studies could be conducted to explore the biochemical and physiological effects of 2,4-dioxo-N-[(thiophen-2-yl)methyl]-1,2,3,4-tetrahydropyrimidine-5-sulfonamide in different organisms. Finally, further studies could be conducted to explore the advantages and limitations of using 2,4-dioxo-N-[(thiophen-2-yl)methyl]-1,2,3,4-tetrahydropyrimidine-5-sulfonamide in laboratory experiments.

Synthesis Methods

2,4-dioxo-N-[(thiophen-2-yl)methyl]-1,2,3,4-tetrahydropyrimidine-5-sulfonamide can be synthesized from thiophen-2-ylmethanol, which is first reacted with phosgene to form 2,4-dioxo-N-[(thiophen-2-yl)methyl]-1,2,3,4-tetrahydropyrimidine-5-carbonitrile. This is then treated with sodium sulfite to form the desired product.

properties

IUPAC Name

2,4-dioxo-N-(thiophen-2-ylmethyl)-1H-pyrimidine-5-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9N3O4S2/c13-8-7(5-10-9(14)12-8)18(15,16)11-4-6-2-1-3-17-6/h1-3,5,11H,4H2,(H2,10,12,13,14)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OSTTVSGJCVFMBP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CSC(=C1)CNS(=O)(=O)C2=CNC(=O)NC2=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9N3O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

287.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,4-dioxo-N-(thiophen-2-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

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